Cas no 7567-63-7 (1,3,5-Triethynylbenzene)

• Product Name: 1,3,5-Triethynylbenzene
• CAS No: 7567-63-7
• MF: C₁₂H₆
• MW: 150.1760430336
• MDL: MFCD00068621
• CID: 85988
• PubChem ID: 125307749
• Update Time: 2025-06-14

1,3,5-Triethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-TRIETHYNYLBENZENE
• Benzene, 1,3,5-triethynyl-
• 1,3,5-phenylene-triacetylene
• 1,3,5-Triethynyl-benzene
• Benzene,1,3,5-triethynyl-
• 1,3,5 - Triethynylbenzene
• AMBZ0325
• C12H6
• KM1706
• 1754AC
• MI01005
• AM85902
• OR13102
• FCH1117671
• AK105974
• AX8053641
• 1,3,5-三乙炔苯
• YSZC101
• 7567-63-7
• DTXSID00226581
• MFCD00068621
• SY049209
• T2760
• F20857
• FT-0690850
• BCP32319
• PS-3630
• CS-W018418
• 1,3,5-Triethynylbenzene, 97%
• AKOS015836143
• 88666-89-1
• ZDRMMTYSQSIGRY-UHFFFAOYSA-N
• 1,3,5-Triethynylbenzene

• MDL： MFCD00068621
• Inchi： 1S/C12H6/c1-4-10-7-11(5-2)9-12(6-3)8-10/h1-3,7-9H
• InChI Key： ZDRMMTYSQSIGRY-UHFFFAOYSA-N
• SMILES： C1(C#C)C=C(C#C)C=C(C#C)C=1

Computed Properties

• Exact Mass: 150.04700
• Monoisotopic Mass: 150.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.05
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 272.3 °C at 760 mmHg
• Flash Point: 107.6 °C
• Refractive Index: 1.588 
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• PSA: 0.00000
• LogP: 1.63050
• Solubility: Not available

1,3,5-Triethynylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R10
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3,5-Triethynylbenzene

Recent Advances in the Application of 1,3,5-Triethynylbenzene (CAS: 7567-63-7) in Chemical Biology and Pharmaceutical Research

1,3,5-Triethynylbenzene (CAS: 7567-63-7) is a highly functionalized aromatic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications in chemical biology and pharmaceutical research. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and utilization of this compound, with a focus on its potential in drug discovery, materials science, and biomedical applications.

The compound's rigid, planar structure and three terminal alkyne groups make it an ideal building block for the construction of complex molecular architectures. Recent studies have demonstrated its utility in click chemistry reactions, particularly in the formation of triazole-linked frameworks via copper-catalyzed azide-alkyne cycloaddition (CuAAC). These frameworks have shown promise in the development of novel drug delivery systems and bioactive materials.

In the field of medicinal chemistry, researchers have explored 1,3,5-triethynylbenzene as a core scaffold for the design of multitarget-directed ligands. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited potent inhibitory activity against both acetylcholinesterase and monoamine oxidase B, suggesting potential applications in neurodegenerative disease treatment.

Materials science applications have also seen significant progress. The compound's ability to form extended π-conjugated systems has been leveraged in the development of organic electronic materials. Recent work published in Advanced Materials demonstrated the use of 1,3,5-triethynylbenzene derivatives as key components in organic light-emitting diodes (OLEDs) with improved efficiency and stability.

From a synthetic chemistry perspective, novel methodologies for the preparation of 1,3,5-triethynylbenzene have been developed. A 2024 Nature Communications paper described a palladium-catalyzed triple C-H activation approach that allows for more efficient and environmentally friendly synthesis of the compound and its derivatives.

The safety profile and pharmacokinetic properties of 1,3,5-triethynylbenzene derivatives are currently under investigation. Preliminary toxicological studies suggest that while the parent compound shows moderate cytotoxicity, appropriately functionalized derivatives exhibit improved biocompatibility, opening doors for potential pharmaceutical applications.

Future research directions include exploring the compound's potential in photodynamic therapy, as its extended π-system shows promising light absorption characteristics. Additionally, its application in covalent organic frameworks (COFs) for drug encapsulation and controlled release is an active area of investigation.

This briefing highlights the growing importance of 1,3,5-triethynylbenzene in interdisciplinary research. As synthetic methodologies continue to improve and biological evaluations progress, this compound is poised to play an increasingly significant role in the development of novel therapeutic agents and functional materials.